Cas no 2921879-11-8 ((2,6-Difluoro-3-iodophenyl)(ethyl)sulfane)

• Product Name: (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane
• CAS No: 2921879-11-8
• MF: C₈H₇F₂IS
• MW: 300.107460260391
• CID: 6796732
• PubChem ID: 171368176
• Update Time: 2025-05-19

(2,6-Difluoro-3-iodophenyl)(ethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane
• MFCD34816769
• 2921879-11-8

• Inchi： 1S/C8H7F2IS/c1-2-12-8-5(9)3-4-6(11)7(8)10/h3-4H,2H2,1H3
• InChI Key： ICYHOXUSRZMWCS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)SCC)F

Computed Properties

• Exact Mass: 299.92813g/mol
• Monoisotopic Mass: 299.92813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 245.6±40.0 °C(Predicted)

Additional information on (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane

(2,6-Difluoro-3-iodophenyl)(ethyl)sulfane: A Comprehensive Overview

The compound with CAS No. 2921879-11-8, commonly referred to as (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane, is a highly specialized organic sulfur compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluorine and iodine atoms with an ethyl group attached via a sulfur atom. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane in the synthesis of advanced materials, particularly in the development of novel semiconductors and optoelectronic devices. The iodine atom in the phenyl ring serves as a key functional group, enabling the compound to participate in nucleophilic aromatic substitution reactions. This reactivity is further enhanced by the electron-withdrawing effects of the fluorine atoms, which activate the aromatic ring for such transformations. Researchers have demonstrated that this compound can be effectively utilized as a precursor for constructing heterocyclic frameworks, which are essential components in modern electronic materials.

In addition to its role in materials science, (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane has also been explored for its potential in medicinal chemistry. The sulfur atom in the molecule acts as a versatile functional group, allowing for the formation of various bioactive compounds through sulfur-based reactions. For instance, recent investigations have focused on its ability to serve as a building block for creating sulfonamide derivatives, which are known for their pharmacological activities. The combination of fluorine and iodine substituents further enhances the molecule's bioavailability and selectivity, making it a promising candidate for drug discovery.

The synthesis of (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an aryl halide with an ethanethiolate ion in polar aprotic solvents. The use of crown ethers or other phase-transfer catalysts has been shown to significantly improve reaction efficiency and yield. Furthermore, recent advancements in catalytic methods have enabled the development of more sustainable and environmentally friendly synthesis pathways for this compound.

From an analytical standpoint, (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane can be thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. For instance, proton NMR analysis reveals distinct signals corresponding to the ethyl group and aromatic protons, while carbon NMR offers information about the electronic environment of the sulfur atom and substituted carbons.

The physical properties of (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane are also noteworthy. The compound exhibits a relatively high melting point due to its rigid aromatic structure and strong intermolecular forces arising from sulfur's electronegativity. Its solubility in organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for use in various organic reactions. Additionally, recent thermogravimetric analysis (TGA) studies have demonstrated its thermal stability up to 250°C under inert conditions, further underscoring its applicability in high-temperature chemical processes.

Looking ahead, (2,6-Difluoro-3-iodophenyl)(ethyl)sulfane is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of electronic properties and reactivity positions it as a valuable tool for advancing materials science and medicinal chemistry. As researchers continue to explore its potential applications and optimize its synthesis pathways, this compound is poised to contribute significantly to the development of next-generation technologies.